Cas no 1126779-33-6 (4-bromo-2-chloro-5-fluorobenzonitrile)

• Product Name: 4-bromo-2-chloro-5-fluorobenzonitrile
• CAS No: 1126779-33-6
• MF: C₇H₂BrClFN
• MW: 234.452883243561
• MDL: MFCD11036199
• CID: 1024371
• PubChem ID: 53256798
• Update Time: 2025-04-20

4-bromo-2-chloro-5-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-chloro-5-fluorobenzonitrile
• AKOS016003731
• 2-Chloro-4-bromo-5-fluoro benzonitrile
• CS-0318793
• BS-41702
• DTXSID20693216
• BVB77933
• SCHEMBL2479059
• 4-bromo-2-chloro-5-fluoro-benzonitrile
• DB-060231
• MFCD11036199
• SY110190
• QRVZOLCBNJYMJK-UHFFFAOYSA-N
• 1126779-33-6
• BENZONITRILE, 4-BROMO-2-CHLORO-5-FLUORO-

• MDL： MFCD11036199
• Inchi： 1S/C7H2BrClFN/c8-5-2-6(9)4(3-11)1-7(5)10/h1-2H
• InChI Key： QRVZOLCBNJYMJK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#N)=C(C=1)Cl)F

Computed Properties

• Exact Mass: 232.90432g/mol
• Monoisotopic Mass: 232.90432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles